5-Bromo-2-ethyltriazole-4-carbaldehyde

• IUPAC Name: 5-bromo-2-ethyltriazole-4-carbaldehyde
• InChI: InChI=1S/C5H6BrN3O/c1-2-9-7-4(3-10)5(6)8-9/h3H,2H2,1H3
• InChI Key: YPWFQHULIDLVFK-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=C(C(=N1)Br)C=O
• Molecular Formula: C5H6BrN3O
• Molecular Weight: 204.02 g/mol

Description

5-Bromo-2-ethyltriazole-4-carbaldehyde, also known as BTEC, is a chemical compound that has gained significant attention in scientific research. It is a versatile reagent used in various synthetic procedures and has been extensively studied for its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization of Triazole Derivatives

• Synthesis Techniques : A method for synthesizing various 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives involves reacting sodium azide with α,β-acetylenic aldehydes in DMSO at room temperature. This process is highlighted for its mildness and high efficiency, providing a potential route for the synthesis of derivatives of 5-Bromo-2-ethyltriazole-4-carbaldehyde (Journet et al., 2001).

• Antimicrobial Applications : The development of new triazole derivatives has been explored for their antimicrobial properties. For instance, the synthesis of new 1,2,3-triazolyl pyrazole derivatives was pursued, and these compounds were evaluated for potential antimicrobial activities via a Vilsmeier–Haack reaction approach (Bhat et al., 2016). Such studies suggest the potential of triazole derivatives in developing new antimicrobial agents.

• Chemical Stability and Reactions : Research on the stability and reactivity of triazole derivatives, such as the study on the molecular rearrangements of 4‐iminomethyl‐1,2,3‐triazoles, provides valuable insights into the chemical behavior of these compounds. This knowledge is crucial for designing synthetic strategies and understanding the applications of triazole-based compounds in various scientific fields (L'abbé et al., 1990).

Potential Applications in Scientific Research

• Biological and Medicinal Chemistry : The exploration of triazole derivatives in biological systems, such as the design of fluorescence probes for detecting homocysteine, showcases the utility of triazole compounds in developing diagnostic tools and therapeutic agents. These applications highlight the potential of this compound in medicinal chemistry and biochemistry (Chu et al., 2019).

• Advanced Materials and Catalysis : Triazole derivatives have also found applications in material science and catalysis, where their unique properties are exploited in the synthesis and functionalization of polymers, coatings, and catalysts. This broad range of applications underlines the versatility of triazole compounds in scientific research and industrial applications.

Mechanism of Action

Target of Action

Triazole compounds, such as “5-Bromo-2-ethyltriazole-4-carbaldehyde”, are known for their ability to bind with a variety of enzymes and receptors in biological systems . They are a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular .

Biochemical Pathways

Triazole derivatives have been shown to impact a wide range of biological activities .